![molecular formula C10H12N2O2S B008319 7-[2-(Methylamino)ethyl]-1,3-benzothiazole-2,4-diol CAS No. 108773-18-8](/img/structure/B8319.png)
7-[2-(Methylamino)ethyl]-1,3-benzothiazole-2,4-diol
Overview
Description
7-[2-(Methylamino)ethyl]-1,3-benzothiazole-2,4-diol, also known as methylene blue, is a chemical compound that has been widely used in scientific research. It is a synthetic dye that has been used for various purposes, including staining biological specimens, treating methemoglobinemia, and as a diagnostic tool for identifying certain medical conditions. In recent years, methylene blue has gained significant attention due to its potential therapeutic applications in treating neurodegenerative diseases, cancer, and infectious diseases.
Mechanism of Action
The mechanism of action of 7-[2-(Methylamino)ethyl]-1,3-benzothiazole-2,4-diol blue is complex and involves several pathways. It has been shown to act as an electron acceptor and donor, which can lead to the generation of reactive oxygen species (ROS) and the modulation of cellular signaling pathways. Methylene blue has also been shown to inhibit the activity of certain enzymes, such as nitric oxide synthase, which can lead to the modulation of vascular tone and blood pressure.
Biochemical and Physiological Effects
Methylene blue has been shown to have a wide range of biochemical and physiological effects. It has been shown to improve mitochondrial function, which can lead to increased energy production and improved cellular function. Methylene blue has also been shown to have anti-inflammatory effects, which can help to reduce tissue damage and improve healing. Additionally, this compound blue has been shown to have neuroprotective effects, which can help to prevent or slow down the progression of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
Methylene blue has several advantages for use in lab experiments. It is a relatively inexpensive and widely available compound that can be easily synthesized. It is also stable under a wide range of conditions, making it suitable for use in a variety of experimental setups. However, there are also some limitations to the use of 7-[2-(Methylamino)ethyl]-1,3-benzothiazole-2,4-diol blue in lab experiments. It can be toxic at high concentrations, and its effects can be influenced by factors such as pH and temperature.
Future Directions
There are several future directions for research on 7-[2-(Methylamino)ethyl]-1,3-benzothiazole-2,4-diol blue. One area of interest is its potential therapeutic applications in treating neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use as an anti-cancer agent, as it has been shown to have cytotoxic effects on cancer cells. Additionally, there is ongoing research into the use of this compound blue as a treatment for infectious diseases, such as malaria and COVID-19. Finally, there is interest in developing new formulations of this compound blue that can improve its efficacy and reduce its toxicity.
Conclusion
In conclusion, this compound blue is a versatile and widely used compound in scientific research. It has a unique set of properties that make it suitable for a wide range of applications, from staining biological specimens to treating neurodegenerative diseases. While there are some limitations to its use, the potential therapeutic applications of this compound blue make it an exciting area of research for the future.
Scientific Research Applications
Methylene blue has been extensively used in scientific research due to its unique properties. It has been used as a staining agent in microscopy, where it can be used to visualize the structure of cells, tissues, and organs. Methylene blue has also been used as a diagnostic tool for identifying certain medical conditions, such as methemoglobinemia, a rare blood disorder.
properties
IUPAC Name |
4-hydroxy-7-[2-(methylamino)ethyl]-3H-1,3-benzothiazol-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O2S/c1-11-5-4-6-2-3-7(13)8-9(6)15-10(14)12-8/h2-3,11,13H,4-5H2,1H3,(H,12,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBHJXXJFOZEGEQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCC1=C2C(=C(C=C1)O)NC(=O)S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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